(4E)-1-[5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl]-5-(4-fluorophenyl)-4-[furan-2-yl(hydroxy)methylidene]pyrrolidine-2,3-dione
CAS No.:
Cat. No.: VC16279914
Molecular Formula: C24H16FN3O4S2
Molecular Weight: 493.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C24H16FN3O4S2 |
|---|---|
| Molecular Weight | 493.5 g/mol |
| IUPAC Name | 1-(5-benzylsulfanyl-1,3,4-thiadiazol-2-yl)-2-(4-fluorophenyl)-3-(furan-2-carbonyl)-4-hydroxy-2H-pyrrol-5-one |
| Standard InChI | InChI=1S/C24H16FN3O4S2/c25-16-10-8-15(9-11-16)19-18(20(29)17-7-4-12-32-17)21(30)22(31)28(19)23-26-27-24(34-23)33-13-14-5-2-1-3-6-14/h1-12,19,30H,13H2 |
| Standard InChI Key | LUUFWUHQUXDDQS-UHFFFAOYSA-N |
| Canonical SMILES | C1=CC=C(C=C1)CSC2=NN=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=CO4)C5=CC=C(C=C5)F |
Introduction
Chemical Identity and Structural Features
Molecular Composition
The compound has the molecular formula CHFNOS and a molecular weight of 493.5 g/mol . Its IUPAC name reflects a pyrrolidine-2,3-dione core substituted with:
-
A 5-(benzylsulfanyl)-1,3,4-thiadiazol-2-yl group at position 1.
-
A 4-fluorophenyl group at position 5.
-
A furan-2-yl(hydroxy)methylidene moiety at position 4, with an E-configured double bond .
Structural Characterization
-
2D/3D Structure: PubChem provides a detailed chemical structure depiction, highlighting the thiadiazole and pyrrolidine-dione rings linked via a sulfanyl bridge .
-
Spectral Data: While direct spectra for this compound are unavailable, analogous thiadiazole derivatives exhibit IR peaks for carbonyl (1600–1750 cm), aromatic C–H (3050–3100 cm), and S–S/S–C bonds (600–700 cm) . signals for the benzylsulfanyl group typically appear at δ 4.3–4.5 ppm (CH), while the 4-fluorophenyl group resonates at δ 7.0–7.5 ppm .
Synthesis and Derivative Formation
Synthetic Pathways
The compound’s synthesis likely involves multistep reactions common to 1,3,4-thiadiazole derivatives :
-
Thiosemicarbazide Formation: Condensation of furan-2-carbaldehyde with thiosemicarbazide under acidic conditions .
-
Oxidative Cyclization: Using ferric ammonium sulfate (FAS) to form the 1,3,4-thiadiazole ring .
-
Functionalization:
Key Intermediates
-
Hexamethylenetetramine Salts: Used in Sommelet reactions to introduce aldehyde groups, as seen in related thiadiazole syntheses .
-
Chloromethyl Intermediates: Critical for attaching substituents via thioetherification .
Physicochemical and Pharmacokinetic Properties
Solubility and Stability
-
LogP: Predicted to be 3.2–3.9, indicating moderate lipophilicity .
-
Aqueous Solubility: <1 mg/mL due to aromatic and heterocyclic groups .
Metabolic Pathways
-
Oxidation: Likely metabolism of the benzylsulfanyl group to sulfoxide/sulfone metabolites .
-
Glucuronidation: Hydroxyl groups on the furan ring may undergo phase II conjugation .
Comparative Analysis with Analogues
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume